Cas no 51723-83-2 ({2-(4-Chlorophenyl)sulfanyl-3-pyridinyl}methanol)

• Product Name: {2-(4-Chlorophenyl)sulfanyl-3-pyridinyl}methanol
• CAS No: 51723-83-2
• MF: C₁₂H₁₀ClNOS
• MW: 251.731900691986
• MDL: MFCD00794373
• CID: 378885
• PubChem ID: 2763779
• Update Time: 2025-04-19

{2-(4-Chlorophenyl)sulfanyl-3-pyridinyl}methanol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol,2-[(4-chlorophenyl)thio]-
• (2-[(4-CHLOROPHENYL)SULFANYL]-3-PYRIDINYL)METHANOL
• [2-(4-chlorophenyl)sulfanylpyridin-3-yl]methanol
• {2-[(4-chlorophenyl)sulfanyl]-3-pyridinyl}Methanol
• [2-(4-chloro-phenylsulfanyl)-pyridin-3-yl]-methanol
• 3L-358S
• FT-0680288
• CS-0357104
• J-500505
• (2-(4-chlorophenylthio)pyridin-3-yl)methanol
• AKOS005070169
• {2-[(4-chlorophenyl)sulfanyl]pyridin-3-yl}methanol
• BCA72383
• 51723-83-2
• DTXSID00377143
• MFCD00794373
• (2-((4-Chlorophenyl)thio)pyridin-3-yl)methanol
• {2-(4-Chlorophenyl)sulfanyl-3-pyridinyl}methanol

• MDL： MFCD00794373
• Inchi： 1S/C12H10ClNOS/c13-10-3-5-11(6-4-10)16-12-9(8-15)2-1-7-14-12/h1-7,15H,8H2
• InChI Key： ILHJCKVEPXJJQB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C(=CC=CN=1)CO

Computed Properties

• Exact Mass: 251.01700
• Monoisotopic Mass: 251.017162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4
• XLogP3: 3

Experimental Properties

• Density: 1.38
• Melting Point: 93-95°C
• Boiling Point: 417.3°C at 760 mmHg
• Flash Point: 206.2°C
• Refractive Index: 1.673
• PSA: 58.42000
• LogP: 3.37850

{2-(4-Chlorophenyl)sulfanyl-3-pyridinyl}methanol Security Information

• HazardClass：IRRITANT